Cas no 365542-95-6 (ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate)
365542-95-6 structure
Product Name:ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate
CAS No:365542-95-6
MF:C17H18O6
MW:318.321225643158
CID:1476208
PubChem ID:46735331
Update Time:2025-04-21
ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate
- Benzoic a<wbr>
- Ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxybenzoate
- LogP
- 365542-95-6
- AKOS017343351
- MFCD12546726
- Ethyl 2-(3,5-dihydroxyphenethyl)-4,6-dihydroxybenzoate
- 2-[2-(3,5-Dihydroxy-phenyl)-ethyl]-4,6-dihydroxy-benzoic acid ethyl ester
-
- Inchi: 1S/C17H18O6/c1-2-23-17(22)16-11(7-14(20)9-15(16)21)4-3-10-5-12(18)8-13(19)6-10/h5-9,18-21H,2-4H2,1H3
- InChI Key: KBMZFZTZHDZAGM-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(=CC(=CC=1CCC1C=C(C=C(C=1)O)O)O)O)=O
Computed Properties
- Exact Mass: 318.11034
- Monoisotopic Mass: 318.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107A^2
- XLogP3: 3.5
Experimental Properties
- Density: 1.378
- Boiling Point: 568.181°C at 760 mmHg
- Flash Point: 209.682°C
- Refractive Index: 1.649
- PSA: 107.22
ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
365542-95-6 (ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate) Related Products
- 55331-29-8(1H-2-Benzoxacyclotetradecin-1-one,3,4,5,6,7,8,9,10,11,12-decahydro-7,14,16-trihydroxy-3-methyl-)
- 42422-68-4(Beta-Zearalanol)
- 26538-44-3(Zeranol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent